Cas no 2320959-70-2 (1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid)

• Product Name: 1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid
• CAS No: 2320959-70-2
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 5328272
• Update Time: 2025-05-22

1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(m-tolylsulfonyl)indoline-4-carboxylic acid
• 1-(3-methylphenyl)sulfonyl-2,3-dihydroindole-4-carboxylic acid
• 1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid

• Inchi： 1S/C16H15NO4S/c1-11-4-2-5-12(10-11)22(20,21)17-9-8-13-14(16(18)19)6-3-7-15(13)17/h2-7,10H,8-9H2,1H3,(H,18,19)
• InChI Key： XNPAHTRXNIKTLG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(N1C2C=CC=C(C(=O)O)C=2CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 527
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1

Additional information on 1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid

Comprehensive Overview of 1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid (CAS No. 2320959-70-2)

1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid (CAS No. 2320959-70-2) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the class of sulfonylated indole derivatives, which are widely studied for their diverse biological activities and applications in drug discovery. The presence of both sulfonyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's unique structure, featuring a 2,3-dihydro-1H-indole core, has drawn attention in medicinal chemistry due to its potential role in modulating enzyme activity and receptor binding. Researchers are particularly interested in its applications for developing small-molecule inhibitors and therapeutic agents. Its CAS No. 2320959-70-2 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial research.

In recent years, the demand for sulfonamide-based compounds like 1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid has surged, driven by their utility in designing anti-inflammatory and anticancer agents. The compound's methylbenzenesulfonyl moiety enhances its stability and bioavailability, making it a promising candidate for further pharmacological studies. Additionally, its carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From a synthetic chemistry perspective, CAS No. 2320959-70-2 is often utilized as a building block in multicomponent reactions and catalyzed transformations. Its compatibility with modern green chemistry techniques, such as microwave-assisted synthesis and flow chemistry, has also been explored. This aligns with the current trend of sustainable and efficient chemical processes, a topic highly searched in academic and industrial forums.

The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid and ensure its purity. These methods are frequently discussed in research papers and online platforms, catering to the needs of chemists and quality control professionals.

Given the increasing interest in indole derivatives and sulfonamides, CAS No. 2320959-70-2 is expected to remain a focal point in drug development and material science. Its potential applications in neurodegenerative disease research and metabolic disorder studies further highlight its relevance. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in future breakthroughs.

In summary, 1-(3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-4-carboxylic acid (CAS No. 2320959-70-2) is a multifaceted compound with broad applications in pharmaceuticals and synthetic chemistry. Its structural features and functional groups make it a valuable tool for researchers aiming to develop novel therapeutics and advanced materials. With ongoing studies and technological advancements, its significance in scientific research is poised to grow even further.